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Compound of Interest

Compound Name: Enfenamic Acid

Cat. No.: B1671287

Introduction

Enfenamic acid, also known under the synonym Mefenamic acid, is a non-steroidal anti-
inflammatory drug (NSAID) widely used in research and development.[1][2][3] Proper disposal
of unused, expired, or contaminated enfenamic acid is crucial to ensure laboratory safety,
prevent environmental contamination, and maintain regulatory compliance. Improper disposal,
such as flushing down the drain or mixing with non-hazardous waste, can lead to the
contamination of water supplies and soil, potentially harming wildlife and human health.[4][5]
This guide provides a comprehensive, step-by-step procedure for the safe and compliant
disposal of enfenamic acid from a laboratory setting.

Regulatory Framework

In the United States, the disposal of pharmaceutical waste is regulated by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). State
and local regulations may also apply and can be more stringent than federal laws. It is the
responsibility of the waste generator to ensure that all disposal activities comply with the
relevant regulations.

Hazard Classification

Enfenamic acid is considered a hazardous substance. It is harmful if swallowed and may
cause skin, eye, and respiratory irritation. Due to its potential environmental impact, it must be
disposed of as hazardous waste.
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Quantitative Data Summary

The following table summarizes key quantitative data related to the hazardous nature of
Mefenamic Acid, which should inform handling and disposal procedures.

Data Point Value Species Reference
Oral LD50 525 mg/kg Mouse

Oral LD50 740 mg/kg Rat

Intraperitoneal LD50 120 mg/kg Mouse

Intraperitoneal LD50 327 mg/kg Rat

Experimental Protocols Cited

The data presented in this document are based on standardized toxicological studies (LD50
tests) as reported in the Safety Data Sheets. These experiments are not detailed here, but the
results underscore the need for careful handling and disposal of enfenamic acid.

Step-by-Step Disposal Procedure
1. Waste Ildentification and Segregation

« |dentify: Clearly identify all enfenamic acid waste, including pure substance, contaminated
labware (e.g., gloves, weighing boats, pipette tips), and solutions containing the compound.

e Segregate: Do not mix enfenamic acid waste with non-hazardous waste. It should be
collected in a dedicated, properly labeled hazardous waste container.

2. Containment and Labeling

o Container: Use a compatible, leak-proof container with a secure lid. The container must be in
good condition and made of a material that will not react with the chemical.

o Labeling: Label the container clearly with the words "Hazardous Waste," the name
"Enfenamic Acid" or "Mefenamic Acid," and the date accumulation started. The label should
also indicate the specific hazards (e.g., "Toxic," "Irritant").
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3. Storage

o Location: Store the sealed waste container in a designated, secure area away from
incompatible materials, such as strong oxidizing agents. The storage area should be well-
ventilated.

o Duration: Adhere to the time limits for the accumulation of hazardous waste as specified by
the EPA and your institution's policies.

4. Disposal

e Licensed Disposal Company: Arrange for the pickup and disposal of the enfenamic acid
waste through a licensed hazardous waste disposal company. Your institution's
Environmental Health and Safety (EHS) department will have established procedures and
approved vendors for this service.

e Do Not:
o Flush enfenamic acid down the drain.
o Dispose of enfenamic acid in the regular trash.
o Incinerate the waste unless it is done in a licensed hazardous waste incinerator.
5. Spill Management
In the event of a spill:
e Minor Spills (Dry):
o Avoid generating dust.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a dust respirator.

o Use a dry clean-up procedure, such as sweeping or vacuuming with a HEPA-filtered

vacuum.
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o Place the collected material in a labeled hazardous waste container for disposal.
e Major Spills:

o Evacuate the area and alert emergency responders and your institution's EHS
department.

o Prevent the spill from entering drains or water courses.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
enfenamic acid.
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Caption: Workflow for the proper disposal of enfenamic acid in a laboratory setting.
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Environmental Impact

Studies have shown that the release of pharmaceuticals into the environment can have a
significant impact on plant growth and aquatic ecosystems. While some research indicates that
mefenamic acid may pose a lower environmental risk compared to other NSAIDs, proper
disposal is still essential to minimize any potential adverse effects. The persistence of some
pharmaceuticals in water bodies highlights the importance of preventing their entry into the
environment.

By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and environmentally responsible disposal of enfenamic acid, thereby
protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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